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Compound Focus: Bederocin

CAS No.: 757942-43-1

Cat. No.: S520694

The table below summarizes the core information found on Bederocin:

Aspect Details
Classification Diaryl-diamine-based inhibitor of methionyl-tRNA synthetase (MetRS) [1].
Primary Target MetRS1 enzyme [1].

Relevance to Cross- The MetRS2 enzyme, found in many Gram-negative bacteria, is naturally
Resistance insensitive to Bederocin and other MetRS1 inhibitors. This is a key selectivity
and potential resistance mechanism [1].

Experimental Context from Research

The primary study identified focuses on explaining the structural basis for the natural resistance of MetRS2

enzymes to Bederocin.

e Experimental Methodology: The research used X-ray crystallography to determine the three-
dimensional structures of a Gram-negative bacterial MetRS2 (from Xanthomonas citri) in several
states: its ligand-free form, bound to its natural substrate (L-methionine), and bound to MetRS1
inhibitors, including Bederocin (REP8839) and REP3123 [1].

¢ Key Findings on Selectivity: The structural analysis revealed that Bederocin binds to the amino
acid-binding site and an auxiliary pocket of the MetRS1 enzyme. Polymorphisms (amino acid
differences) in the methionine and auxiliary pockets of MetRS2 enzymes create a less favorable
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binding environment for the inhibitor, explaining the innate insensitivity. The study showed that
introducing mutations into these polymorphic residues in MetRS2 could affect both enzyme function
and inhibitor binding affinity [1].

Logical Workflow for Profiling Cross-Resistance

The following diagram outlines a logical workflow for empirically determining the cross-resistance profile

of an antimicrobial compound like Bederocin, based on standard practices in the field.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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